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Compound of Interest

Compound Name: 3-Bromopropylamine

Cat. No.: B098683

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development environments. It is not a substitute for a formal safety data sheet (SDS) and
should be used in conjunction with the manufacturer's SDS and established institutional safety
protocols. All laboratory work should be conducted by qualified personnel who have received
appropriate safety training.

Introduction

3-Bromopropylamine hydrobromide is a valuable reagent in organic synthesis, frequently
utilized to introduce a propylamine functional group into molecules.[1] Its application is
particularly notable in the development of pharmaceutical compounds. However, its safe and
effective use necessitates a thorough understanding of its hazardous properties and the
implementation of stringent handling and storage protocols. This guide provides an in-depth
overview of the safe management of 3-Bromopropylamine hydrobromide, compiling essential
data and outlining best practices for laboratory use.

Hazard Identification and Classification

3-Bromopropylamine hydrobromide is classified as a hazardous substance. The primary
hazards associated with this compound are:
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o Skin Irritation (Category 2): Causes skin irritation upon contact.[2]

e Serious Eye Irritation (Category 2): Causes serious eye irritation.[2]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[2]

GHS Hazard Statements:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of 3-

Bromopropylamine hydrobromide is fundamental to its safe handling.

Property

Value

Reference(s)

Chemical Formula

CsHsBrN - HBr

[3]

Molecular Weight 218.92 g/mol [2]
White to off-white or pale

Appearance ) [3][4]
cream/pink powder or chunks.

Melting Point 171-175 °C [5]

Boiling Point 150.6 °C at 760 mmHg [3]

Flash Point 449 °C [3]

Solubility Soluble in water (50 mg/mL). [3]
Stable under normal

Stability temperatures and pressures. [6]

Hygroscopic.
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Toxicological Information

Detailed toxicological data for 3-Bromopropylamine hydrobromide is limited. The available
data is summarized below. The absence of comprehensive data necessitates handling this
compound with a high degree of caution, assuming it may have other uncharacterized
hazardous properties.

Route of Exposure  Species Value Reference(s)
Intraperitoneal Mouse LD50: 109 mg/kg [21[7]

Oral No data available

Dermal No data available

Inhalation No data available

Chronic Toxicity, Carcinogenicity, and Mutagenicity:

There is no data available regarding the chronic toxicity, carcinogenicity, or mutagenicity of 3-
Bromopropylamine hydrobromide.[4]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safe handling procedures is paramount to minimize exposure and ensure
personnel safety.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[8]
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¢ Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile rubber) that have been inspected for integrity
prior to use.[8]

o Alab coat or chemical-resistant apron should be worn.[8]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with a particulate filter is recommended.[8]

General Hygiene Practices

e Avoid inhalation of dust and contact with skin and eyes.[8]
e Wash hands thoroughly after handling and before eating, drinking, or smoking.[8]

o Contaminated clothing should be removed immediately and laundered before reuse.

Storage Requirements

Proper storage is crucial to maintain the integrity of 3-Bromopropylamine hydrobromide and
to prevent hazardous situations.

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

e The compound is hygroscopic; protect from moisture.[6]

o Store away from incompatible materials, particularly strong oxidizing agents.[6]
» Store in a locked cabinet or other secure location.

Accidental Release and First Aid Measures
Accidental Release

In the event of a spill, follow these procedures:
o Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE as described in Section 5.2.
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e Avoid generating dust.

o Carefully sweep up the spilled solid and place it into a suitable, labeled container for
disposal.

» Clean the spill area thoroughly with a suitable solvent (e.g., water), and collect the cleaning
materials for disposal.

¢ Do not allow the material to enter drains or waterways.[4]

First Aid Measures

Immediate and appropriate first aid is critical in case of exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[8]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[4]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4]

Experimental Protocols: General Guidance

While specific experimental protocols will vary depending on the application, the following
provides general guidance for common laboratory procedures involving 3-Bromopropylamine
hydrobromide.

Weighing

o Perform all weighing operations within a chemical fume hood or a ventilated balance
enclosure to minimize dust inhalation.
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e Use a clean, dry spatula and weighing vessel.

o Close the container immediately after removing the desired amount.

Dissolution

e When preparing solutions, add the solid 3-Bromopropylamine hydrobromide slowly to the
solvent with stirring.

o Be aware that the dissolution process may be exothermic.

o Use a flask or beaker of appropriate size to avoid splashing.

Addition to a Reaction Mixture

« If adding as a solid, do so in portions to control the reaction rate, especially if the reaction is
exothermic.

« If adding as a solution, use a dropping funnel or syringe pump for controlled addition.
o Ensure the reaction vessel is equipped with appropriate stirring and temperature control.

Visualizations
Logical Workflow for Safe Handling
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Caption: A logical workflow for the safe handling of 3-Bromopropylamine hydrobromide.
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Caption: Chemical incompatibilities of 3-Bromopropylamine hydrobromide.
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Caption: A decision tree for first aid measures following exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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